Cas no 1164521-89-4 ((1E)-4-(2-chlorophenoxy)-1-(dimethylamino)pent-1-en-3-one)

• Product Name: (1E)-4-(2-chlorophenoxy)-1-(dimethylamino)pent-1-en-3-one
• CAS No: 1164521-89-4
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 4574449
• Update Time: 2025-08-05

(1E)-4-(2-chlorophenoxy)-1-(dimethylamino)pent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-CHLOROPHENOXY)-1-(DIMETHYLAMINO)-1-PENTEN-3-ONE
• 1-Penten-3-one, 4-(2-chlorophenoxy)-1-(dimethylamino)-, (1E)-
• (1E)-4-(2-chlorophenoxy)-1-(dimethylamino)pent-1-en-3-one

• Inchi： 1S/C13H16ClNO2/c1-10(12(16)8-9-15(2)3)17-13-7-5-4-6-11(13)14/h4-10H,1-3H3/b9-8+
• InChI Key： PVYUPSAWIDEYPA-CMDGGOBGSA-N
• SMILES： C(/N(C)C)=C\C(=O)C(OC1=CC=CC=C1Cl)C

Computed Properties

• Exact Mass: 253.087
• Monoisotopic Mass: 253.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Additional information on (1E)-4-(2-chlorophenoxy)-1-(dimethylamino)pent-1-en-3-one

Chemical Compound CAS No. 1164521-89-4: (1E)-4-(2-chlorophenoxy)-1-(dimethylamino)pent-1-en-3-one

The chemical compound with CAS number 1164521-89-4, commonly referred to as (1E)-4-(2-chlorophenoxy)-1-(dimethylamino)pent-1-en-3-one, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a chlorophenoxy group, a dimethylamino group, and a conjugated enone system. These structural features contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of optoelectronics. The conjugated enone system within its structure plays a crucial role in modulating its electronic properties, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that the compound exhibits excellent photochemical stability and efficient charge transport properties, which are essential for high-performance electronic devices.

In addition to its electronic applications, (1E)-4-(2-chlorophenoxy)-1-(dimethylamino)pent-1-en-3-one has shown potential in the field of medicinal chemistry. The dimethylamino group imparts basicity to the molecule, which can enhance its bioavailability and interaction with biological systems. Recent experiments have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it a valuable lead compound for drug discovery efforts.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the chlorophenoxy group through nucleophilic aromatic substitution and the construction of the conjugated enone system via enolate chemistry. Advanced techniques such as microwave-assisted synthesis and continuous flow reactors have been employed to optimize the reaction conditions, ensuring high yields and purity of the final product.

From an environmental perspective, the ecological impact of (1E)-4-(2-chlorophenoxy)-1-(dimethylamino)pent-1-en-3-one has been a topic of recent research. Studies have shown that the compound exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, (1E)-4-(2-chlorophenoxy)-1-(dimethylamino)pent-1-en-3-one is a versatile compound with a wide range of potential applications in modern chemistry. Its unique molecular architecture, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future technological innovations. As research continues to uncover new insights into its properties and functionalities, this compound is expected to play an increasingly important role in both academic and industrial settings.